Cas no 55994-13-3 (3-(4-Amino-3-methylphenyl)azobenzenesulfonicacid)
3-(4-Amino-3-methylphenyl)azobenzenesulfonicacid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-Amino-3-methylphenyl)azo]benzenesulfonic acid
- m-[(4-amino-m-tolyl)azo]benzenesulphonic acid
- 3-[(4-amino-3-methylphenyl)diazenyl]benzenesulfonic acid
- BENZENESULFONIC ACID,3-[(4-AMINO-3-METHYLPHENYL)AZO]
- 3-[(e)-(4-amino-3-methylphenyl)diazenyl]benzenesulfonic acid
- EINECS 259-938-6
- m-((4-Amino-m-tolyl)azo)benzenesulphonic acid
- DTXSID7069075
- NS00033442
- Benzenesulfonic acid, 3-[(4-amino-3-methylphenyl)azo]-
- 3-[2-(4-Amino-3-methylphenyl)diazenyl]benzenesulfonic acid
- FT-0705615
- LMM2399QW2
- 3-(4-Amino-3-methylphenyl)azobenzenesulfonicacid
- (E)-3-((4-amino-3-methylphenyl)diazenyl)benzenesulfonic acid
- 3-[(4-Amino-3-methylphenyl)azo]benzenesulfonicacid
- Benzenesulfonic acid, 3-[2-(4-amino-3-methylphenyl)diazenyl]-
- Benzenesulfonic acid, 3-(2-(4-amino-3-methylphenyl)diazenyl)-
- AKOS040750755
- Benzenesulfonic acid, 3-((4-amino-3-methylphenyl)azo)-
- 55994-13-3
-
- Inchi: 1S/C13H13N3O3S/c1-9-7-11(5-6-13(9)14)16-15-10-3-2-4-12(8-10)20(17,18)19/h2-8H,14H2,1H3,(H,17,18,19)/b16-15+
- InChI Key: FBUUCZBKPYYEEE-FOCLMDBBSA-N
- SMILES: S(C1C=CC=C(C=1)/N=N/C1C=CC(=C(C)C=1)N)(=O)(=O)O
Computed Properties
- Exact Mass: 291.06800
- Monoisotopic Mass: 291.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 114A^2
Experimental Properties
- Color/Form: Dark red powder
- Density: 1.4
- Refractive Index: 1.65
- PSA: 113.49000
- LogP: 4.90130
3-(4-Amino-3-methylphenyl)azobenzenesulfonicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A295490-50mg |
3-[(4-Amino-3-methylphenyl)azo]benzenesulfonicacid |
55994-13-3 | 50mg |
$ 165.00 | 2022-06-08 | ||
| TRC | A295490-100mg |
3-[(4-Amino-3-methylphenyl)azo]benzenesulfonicacid |
55994-13-3 | 100mg |
$ 275.00 | 2022-06-08 | ||
| TRC | A295490-250mg |
3-[(4-Amino-3-methylphenyl)azo]benzenesulfonicacid |
55994-13-3 | 250mg |
$ 550.00 | 2022-06-08 |
3-(4-Amino-3-methylphenyl)azobenzenesulfonicacid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-(4-Amino-3-methylphenyl)azobenzenesulfonicacid
Recent Advances in the Study of 3-(4-Amino-3-methylphenyl)azobenzenesulfonic Acid (CAS: 55994-13-3)
3-(4-Amino-3-methylphenyl)azobenzenesulfonic acid (CAS: 55994-13-3) is a synthetic azo dye with significant applications in the chemical, biological, and pharmaceutical industries. Recent studies have explored its potential as a photosensitizer, its role in drug delivery systems, and its interactions with biological macromolecules. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.
One of the most notable advancements in the study of 3-(4-Amino-3-methylphenyl)azobenzenesulfonic acid is its application in photodynamic therapy (PDT). Researchers have demonstrated that this compound exhibits strong photosensitizing properties when exposed to specific wavelengths of light, making it a promising candidate for cancer treatment. In vitro studies have shown that the compound can generate reactive oxygen species (ROS) upon light activation, leading to selective cytotoxicity in cancer cells while sparing healthy tissues. These findings suggest a potential pathway for developing targeted, non-invasive cancer therapies.
Another area of interest is the compound's role in drug delivery systems. Due to its azo linkage, 3-(4-Amino-3-methylphenyl)azobenzenesulfonic acid can undergo reversible photoisomerization, which allows it to act as a molecular switch. Recent research has utilized this property to design light-responsive drug carriers that release therapeutic agents upon irradiation. Such systems offer precise control over drug release kinetics, minimizing side effects and improving treatment efficacy. Preliminary in vivo studies have shown promising results, particularly in the context of localized drug delivery for conditions like inflammatory diseases and solid tumors.
Beyond its therapeutic applications, 3-(4-Amino-3-methylphenyl)azobenzenesulfonic acid has also been investigated for its interactions with proteins and nucleic acids. Spectroscopic and computational studies have revealed that the compound can bind to specific sites on albumin and DNA, potentially modulating their functions. These interactions are of particular interest in the context of developing novel diagnostic tools or understanding the molecular mechanisms of certain diseases. For instance, the compound's ability to intercalate with DNA has been explored as a basis for designing new biosensors or anti-cancer agents.
Despite these promising developments, challenges remain in the practical application of 3-(4-Amino-3-methylphenyl)azobenzenesulfonic acid. Issues such as stability under physiological conditions, potential toxicity at higher concentrations, and the need for optimized light sources for activation are areas of ongoing research. Recent studies have focused on chemical modifications of the compound to enhance its stability and reduce off-target effects, with some success in improving its pharmacokinetic profile.
In conclusion, 3-(4-Amino-3-methylphenyl)azobenzenesulfonic acid (CAS: 55994-13-3) represents a versatile compound with significant potential in the fields of photodynamic therapy, drug delivery, and molecular diagnostics. Continued research into its properties and applications is likely to yield further innovations, paving the way for new therapeutic and diagnostic strategies in the biomedical sciences.
55994-13-3 (3-(4-Amino-3-methylphenyl)azobenzenesulfonicacid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)